Cas no 41755-79-7 (Me ester-Dotriacontanoic acid)

• Product Name: Me ester-Dotriacontanoic acid
• CAS No: 41755-79-7
• MF: C₃₃H₆₆O₂
• MW: 494.875951290131
• CID: 2038997
• PubChem ID: 13908485
• Update Time: 2025-07-25

Me ester-Dotriacontanoic acid Chemical and Physical Properties

Names and Identifiers

• Me ester-Dotriacontanoic acid
• methyl dotriacontanoate
• Dotriacontanoic acid methyl ester
• HY-N7835
• SCHEMBL3505225
• Dotriacontanoic acid, methyl ester
• DTXSID10552323
• 41755-79-7
• dotricontanoic acid methyl ester
• CS-0138381
• MRFBEUTXKBRYNS-UHFFFAOYSA-N

• Inchi： 1S/C33H66O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33(34)35-2/h3-32H2,1-2H3
• InChI Key： MRFBEUTXKBRYNS-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 494.50628134g/mol
• Monoisotopic Mass: 494.50628134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 35
• Rotatable Bond Count: 31
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on Me ester-Dotriacontanoic acid

Research Brief on Me ester-Dotriacontanoic acid (CAS: 41755-79-7): Recent Advances and Applications

Me ester-Dotriacontanoic acid (CAS: 41755-79-7) is a long-chain fatty acid ester that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role in lipid metabolism, drug delivery systems, and as a bioactive compound in various disease models. This research brief synthesizes the latest findings on Me ester-Dotriacontanoic acid, highlighting its chemical characteristics, biological activities, and emerging applications in biomedicine.

One of the key areas of investigation has been the compound's role in modulating lipid metabolism. A 2023 study published in the Journal of Lipid Research demonstrated that Me ester-Dotriacontanoic acid exhibits a high affinity for lipid-binding proteins, suggesting its potential as a modulator of lipid homeostasis. The study utilized in vitro assays and molecular docking simulations to elucidate the interaction between the compound and key metabolic enzymes, providing a mechanistic basis for its bioactivity.

In the realm of drug delivery, Me ester-Dotriacontanoic acid has been explored as a component of lipid-based nanoparticles. A recent publication in Advanced Drug Delivery Reviews (2024) highlighted its use in enhancing the stability and bioavailability of hydrophobic drugs. The researchers reported that nanoparticles incorporating Me ester-Dotriacontanoic acid exhibited improved cellular uptake and reduced cytotoxicity compared to conventional formulations, making it a promising candidate for targeted therapy.

Furthermore, preclinical studies have investigated the compound's potential as an anti-inflammatory and anti-cancer agent. Research published in Bioorganic & Medicinal Chemistry Letters (2023) revealed that Me ester-Dotriacontanoic acid inhibits the NF-κB signaling pathway, thereby reducing inflammation in murine models. Additionally, in vitro studies on cancer cell lines showed dose-dependent cytotoxicity, particularly in breast and prostate cancer cells, suggesting its therapeutic potential in oncology.

The synthesis and characterization of Me ester-Dotriacontanoic acid have also seen advancements. A 2024 study in Organic & Biomolecular Chemistry detailed a novel enzymatic method for its production, offering a more sustainable and scalable approach compared to traditional chemical synthesis. This method not only improved yield but also reduced the environmental impact, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Despite these promising findings, challenges remain in the clinical translation of Me ester-Dotriacontanoic acid. Issues such as pharmacokinetics, long-term safety, and formulation stability need to be addressed in future research. Ongoing studies are focusing on optimizing its delivery systems and exploring synergistic effects with other therapeutic agents to enhance its efficacy.

In conclusion, Me ester-Dotriacontanoic acid (CAS: 41755-79-7) represents a versatile compound with significant potential in chemical biology and pharmaceutical applications. Its diverse biological activities and adaptability in drug delivery systems underscore its value as a subject of continued research. Future studies should aim to bridge the gap between preclinical findings and clinical applications, paving the way for its integration into therapeutic regimens.